3,3-Diethoxy-1-propanol

• IUPAC Name: 3,3-diethoxypropan-1-ol
• InChI: InChI=1S/C7H16O3/c1-3-9-7(5-6-8)10-4-2/h7-8H,3-6H2,1-2H3
• InChI Key: ASERXEZXVIJBRO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(CCO)OCC
• Molecular Formula: C7H16O3
• DSSTOX Substance ID: DTXSID30168369
• Molecular Weight: 148.20 g/mol
• CAS RN: 16777-87-0

Description

3,3-Diethoxy-1-propanol is an organic compound with the linear formula (C2H5O)2CHCH2CH2OH. It has a molecular weight of 148.20.

Synthesis Analysis

3,3-Diethoxy-1-propanol has been used in the synthesis of α-acetal-poly (ethylene glycol) via reaction with potassium napthalide and ethylene oxide inside an UniLab Glovebox.

Molecular Structure Analysis

The molecular structure of 3,3-Diethoxy-1-propanol consists of 7 carbon atoms, 16 hydrogen atoms, and 3 oxygen atoms. The structure is also available as a 2D Mol file or as a computed 3D SD file.

Physical And Chemical Properties Analysis

3,3-Diethoxy-1-propanol is a liquid at room temperature. It has a refractive index of 1.421, a boiling point of 90-93 °C/14 mmHg, and a density of 0.941 g/mL at 25 °C. It also has a flash point of 91.1±0.0 °C.

Scientific Research Applications

Synthesis of α-acetal-poly(ethylene glycol)

. This compound plays a crucial role in the creation of this polymer, which has a wide range of applications in various fields of scientific research.

Safety and Hazards

3,3-Diethoxy-1-propanol is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It is classified as a flammable liquid, skin corrosive/irritant, serious eye damage/eye irritant, and specific target organ toxicant (single exposure) with the target organ being the respiratory system. It is recommended to avoid breathing its dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area.

Synthesis routes and methods I

Procedure details

A reactor was charged with 30 ml of THF, 0.13 g of 3, 3-diethoxypropanol and 2 ml solution of potassium naphthalene dissolved in tetrahydrofuran in a concentration of 0.5 mol/L-tetrahydrofuran, and the resulting mixture was stirred for three minutes in an argon atmosphere, and, thus, there was formed a potassium derivative (potassium 3, 3-diethoxypropanoxide) of 3, 3-diethoxypropanol.

Synthesis routes and methods II

Procedure details

THF 20 ml, 3, 3-diethoxypropanol 0.15 g, and a potassium naphthalene 0.5 mol/L-tetrahydrofuran solution 2 ml was added to the reaction container and agitated for 3 minutes in an argon atmosphere; a potassium compound of 3, 3-diethoxypropanol (potassium 3, 3-diethoxypropanoxide) was produced.

Synthesis routes and methods III

Procedure details

In the following, tetrahydrofuran (THF) to be used was dehydrated on molecular sieves of 4 angstrom overnight. Inside of a 5 L four-neck flask was substituted with nitrogen gas and 2.2 kg of THF was placed therein, followed by cooling to 10° C. or lower. Then, 50 g of lithium aluminum hydride was placed therein and 250 g of ethyl 3,3-diethoxypropionate was added dropwise so that inner temperature did not exceed 10° C. After completion of the dropwise addition, temperature was elevated to 20° C. and reaction was carried out for 1 hour. After the reaction, 420 g of distilled water was added and the whole was stirred for 2 hours, then filtration was performed through No. 2 filtration paper, and subsequently a cake was washed with 1.1 kg of THF. The filtrate was concentrated at 40° C. to obtain 213 g of crude 3,3-diethoxy-1-propanol (hereinafter 33DEP).